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Compound of Interest

Compound Name: DCvC

Cat. No.: B15584595

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling of S-(1,2-
dichlorovinyl)-L-cysteine (DCVC), a known nephrotoxin. Adherence to these guidelines is
essential to ensure personnel safety and mitigate environmental contamination. While some
commercial safety data sheets (SDS) for the hydrochloride salt of DCVC may classify it as non-
hazardous, a significant body of scientific literature demonstrates its potent toxicity. Therefore,
it is imperative to treat DCVC in all its forms as a hazardous substance.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

A comprehensive PPE strategy is the first line of defense against DCVC exposure. The
following table summarizes the recommended PPE for various tasks involving DCVC.
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Task Category Minimum PPE Requirements

- Gloves: Double-gloving with nitrile or neoprene

gloves. - Eye Protection: Chemical safety
Handling Solids (weighing, aliquoting) goggles. - Body Protection: Fully buttoned lab

coat. - Respiratory Protection: N95 respirator or

higher.

- Gloves: Double-gloving with nitrile or neoprene
gloves. - Eye Protection: Chemical safety
) ) ) goggles and a face shield. - Body Protection:
Working with Solutions ) )
Chemical-resistant apron over a lab coat. -
Respiratory Protection: Air-purifying respirator

(APR) with organic vapor/acid gas cartridges.

- Gloves: Double-gloving with nitrile or neoprene
gloves. - Eye Protection: Chemical safety
) ) o ] goggles and a face shield. - Body Protection:
High-Risk Procedures (sonication, heating) ] ] ) ]
Chemical-resistant suit or gown. - Respiratory
Protection: Powered air-purifying respirator

(PAPR) or a supplied-air respirator (SAR).

- Gloves: Heavy-duty, chemical-resistant gloves
(e.g., butyl rubber). - Eye Protection: Chemical
Spill Cleanup safety goggles and a face shield. - Body
Protection: Chemical-resistant suit or gown. -
Respiratory Protection: PAPR or SCBA,

depending on spill size and ventilation.

Glove Selection: While specific breakthrough time data for DCVC is limited, studies on the
related compound dichlorvos provide valuable insights. For concentrated solutions,
breakthrough times for nitrile and neoprene gloves can be less than five minutes.[1] Double-
gloving can increase this time. For dilute solutions, these materials may offer protection for over
four hours.[1] It is crucial to change gloves immediately upon suspected contact and to inspect
them for any signs of degradation.

Respiratory Protection: For handling solid DCVC, an N95 respirator will protect against
inhalation of airborne particles. When working with solutions or in situations where vapors may
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be generated, an air-purifying respirator with combination organic vapor and acid gas

cartridges is recommended.[2][3][4]

Operational Plan: Safe Handling from Receipt to
Disposal

A systematic approach to handling DCVC is critical to minimize exposure risk. The following
workflow outlines the key steps for safe management of this compound in a laboratory setting.

Receiving and Storage Handling and Experimentation

Receive Shipment Don Appropriate PPE

i '

Inspect for Damaae Work in a Certified
P g Chemical Fume Hood

: i

Store in a Designated,
Ventilated, and Locked Area

Perform Experiment
Decontamination

Decontaminate Work Surfaces Decontaminate Equipment

iWaste Disposal i

Collect Waste in Labeled,
Leak-Proof Containers

'

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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